Cas no 1565553-62-9 (2-(2-fluoro-6-methoxyphenyl)propanoic acid)

• Product Name: 2-(2-fluoro-6-methoxyphenyl)propanoic acid
• CAS No: 1565553-62-9
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5998194
• PubChem ID: 84733597
• Update Time: 2025-10-29

2-(2-fluoro-6-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxyphenyl)propanoic acid
• SCHEMBL20534709
• EN300-1829914
• 1565553-62-9

• Inchi： 1S/C10H11FO3/c1-6(10(12)13)9-7(11)4-3-5-8(9)14-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZFGQTCOYWMUCJV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(=O)O)C)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-fluoro-6-methoxyphenyl)propanoic acid

Introduction to 2-(2-fluoro-6-methoxyphenyl)propanoic acid (CAS No. 1565553-62-9) in Modern Chemical and Pharmaceutical Research

2-(2-fluoro-6-methoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1565553-62-9, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a fluoro-substituted aromatic ring and a propionic acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro group and a methoxy group on the aromatic ring enhances its electronic characteristics, influencing its reactivity and interaction with biological targets.

The fluoro group, in particular, is a well-documented pharmacophore in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In contrast, the methoxy group contributes to the compound's solubility and electronic distribution, making it more amenable to further functionalization. The combination of these substituents in 2-(2-fluoro-6-methoxyphenyl)propanoic acid positions it as a versatile building block for drug discovery programs targeting neurological disorders, inflammatory conditions, and other therapeutic areas.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(2-fluoro-6-methoxyphenyl)propanoic acid, facilitating its integration into larger research projects. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and methoxy groups with high selectivity, while stereoselective hydrogenation techniques have been utilized to optimize the propionic acid side chain. These innovations have not only improved the yield but also reduced the environmental impact of its synthesis.

In the context of pharmaceutical development, 2-(2-fluoro-6-methoxyphenyl)propanoic acid has been explored as a precursor for several novel compounds with promising biological activity. One notable area of research involves its use in the synthesis of kinase inhibitors, where the fluoro group enhances binding to the ATP-binding pocket of target enzymes. Additionally, derivatives of this compound have shown potential as modulators of G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes.

The propionic acid moiety in 2-(2-fluoro-6-methoxyphenyl)propanoic acid also plays a crucial role in determining its pharmacokinetic properties. Propionic acid derivatives are known for their ability to cross the blood-brain barrier (BBB), making them attractive for central nervous system (CNS) drug development. Researchers have leveraged this property to design prodrugs that release active metabolites within the brain, offering new therapeutic strategies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another emerging application of 2-(2-fluoro-6-methoxyphenyl)propanoic acid is in the field of immunomodulation. Studies have demonstrated that certain derivatives can modulate immune cell signaling pathways, leading to potential treatments for autoimmune disorders and chronic inflammation. The fluoro and methoxy groups contribute to fine-tuning these interactions by influencing receptor binding affinity and downstream signaling cascades.

The synthesis and application of 2-(2-fluoro-6-methoxyphenyl)propanoic acid also highlight the importance of green chemistry principles in modern drug development. Researchers are increasingly focusing on sustainable synthetic routes that minimize waste generation and hazardous byproducts. For example, solvent-free reactions and catalytic methods have been explored to enhance efficiency while reducing environmental impact. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

Furthermore, computational modeling has played a pivotal role in understanding the structural properties of 2-(2-fluoro-6-methoxyphenyl)propanoic acid and its derivatives. Advanced molecular dynamics simulations allow researchers to predict how modifications at the fluoro or methoxy positions will affect binding interactions with biological targets. This computational approach accelerates virtual screening processes, enabling faster identification of lead compounds for further optimization.

The versatility of 2-(2-fluoro-6-methoxyphenyl)propanoic acid extends beyond pharmaceutical applications; it has also been utilized in materials science research. Its unique structural features make it suitable for developing novel polymers with enhanced thermal stability or biodegradability. These materials could find applications in biomedical devices or environmentally friendly packaging solutions.

In conclusion, 2-(2-fluoro-6-methoxyphenyl)propanoic acid (CAS No. 1565553-62-9) represents a promising compound with diverse applications across chemical biology and drug discovery fields. Its structural features enable targeted modifications for optimizing biological activity while adhering to sustainable synthetic practices. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly significant role in advancing both academic investigations and industrial applications.